N,4,5-trimethyl-2-[(5-nitrothiophene-2-carbonyl)amino]thiophene-3-carboxamide

• IUPAC Name: N,4,5-trimethyl-2-[(5-nitrothiophene-2-carbonyl)amino]thiophene-3-carboxamide
• InChI: InChI=1S/C13H13N3O4S2/c1-6-7(2)21-13(10(6)12(18)14-3)15-11(17)8-4-5-9(22-8)16(19)20/h4-5H,1-3H3,(H,14,18)(H,15,17)
• InChI Key: QTEIQZQQSLLMMI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C(=O)NC)NC(=O)C2=CC=C(S2)[N+](=O)[O-])C
• Molecular Formula: C13H13N3O4S2
• Molecular Weight: 339.4 g/mol

Description

Synthesis Analysis

Thiophene derivatives, such as the compound , are synthesized through various methods. One common method is the Gewald reaction, which is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, resulting in aminothiophene derivatives.

Molecular Structure Analysis

The molecular structure of this compound includes a thiophene ring, which is a five-membered ring made up of one sulfur atom and four carbon atoms. It also contains nitro, carbonyl, and amine functional groups.

Scientific Research Applications

Medicinal Chemistry

• Thiophene derivatives have gained significant attention in medicinal chemistry due to their diverse therapeutic properties. .

Free Radical Scavenging

• Some thiophene derivatives, including those structurally related to the compound you mentioned, exhibit antioxidant activity. .

Thiazole Derivatives

• Thiazoles, which share similarities with thiophenes, have diverse biological activities. . While not identical, the structural resemblance suggests potential applications in antimicrobial research.

Synthetic Strategies

• Researchers employ various synthetic strategies to create thiophene derivatives. .
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Future Directions

Thiophene derivatives have been the focus of many researchers due to their potential as biologically active compounds. Future research may focus on exploring the biological activities of this specific compound and developing advanced compounds with a variety of biological effects.

Mechanism of Action

Target of Action

Thiophene derivatives have been reported to exhibit a variety of biological effects, suggesting they interact with multiple targets .

Mode of Action

Thiophene derivatives are known to interact with various biological targets, leading to a range of effects .

Biochemical Pathways

Thiophene derivatives have been reported to influence a variety of pathways, contributing to their diverse biological effects .

Result of Action

Thiophene derivatives have been reported to exhibit a variety of pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .